![molecular formula C10H12ClN3O2 B1463088 1-(6-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid CAS No. 939986-75-1](/img/structure/B1463088.png)
1-(6-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid
Overview
Description
“1-(6-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid” is a compound that contains a piperidine ring, which is a common structure in many pharmaceuticals . It also contains a pyrimidine ring, which is a basic structure in nucleotides. The chlorine atom attached to the pyrimidine ring could potentially make this compound more reactive.
Molecular Structure Analysis
The InChI code for a similar compound, “1-(5-amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid”, is 1S/C10H13ClN4O2/c11-8-7(12)9(14-5-13-8)15-3-1-6(2-4-15)10(16)17/h5-6H,1-4,12H2,(H,16,17)
. This gives us some insight into the possible structure of the compound you’re interested in.
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(6-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid” would depend on its specific structure. For a similar compound, “1-(5-amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid”, it has a molecular weight of 256.69 and is a solid at room temperature .
Scientific Research Applications
Pharmaceutical Applications
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis of Biologically Active Piperidines
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . These compounds represent one of the most important synthetic medicinal blocks for drug construction .
Cancer Research
A series of N-(piperidine-4-yl) benzamide compounds, which are structurally similar to “1-(6-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid”, have been synthesized and investigated for their effect against cancer cells . The presence of halogen, carboxyl, nitro, or methyl groups on the ring increased the cytotoxicity of the Piperidine derivatives .
Multicomponent Reactions
Piperidines are often used in multicomponent reactions, a type of reaction where three or more reactants combine to form a product . This is particularly useful in the synthesis of complex organic compounds .
Biological Activity
Piperidine derivatives have been studied for their biological activity. They have been found to exhibit a wide range of pharmacological activities .
Functionalization of Piperidines
Functionalization of piperidines is a common strategy in drug design. It involves the modification of the piperidine ring to improve the drug’s efficacy, selectivity, or metabolic stability .
Safety And Hazards
The safety and hazards associated with “1-(6-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid” would depend on its specific properties. As a general precaution, compounds with similar structures have been associated with hazards such as harmful if swallowed or inhaled, and may cause skin and eye irritation .
Future Directions
Piperidine derivatives are a key and extensive category of nitrogen-bearing heterocyclic compounds. They represent a vital fundament in the production of drugs . Therefore, the study and development of new piperidine derivatives, including “1-(6-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid”, could be a promising direction for future research in drug discovery.
properties
IUPAC Name |
1-(6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN3O2/c11-8-5-9(13-6-12-8)14-3-1-7(2-4-14)10(15)16/h5-7H,1-4H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPBPHTLCTCFTPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2=CC(=NC=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10671604 | |
Record name | 1-(6-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10671604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid | |
CAS RN |
939986-75-1 | |
Record name | 1-(6-Chloro-4-pyrimidinyl)-4-piperidinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=939986-75-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(6-Chloropyrimidin-4-yl)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10671604 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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